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This technical guide provides a comprehensive overview of the cerium-based Metal-Organic
Framework (MOF), Ce-Ui0O-66, for researchers, scientists, and drug development
professionals. It details the core properties, synthesis methodologies, and potential applications
of this promising porous material, with a focus on its catalytic and biomedical capabilities.

Core Properties of Ce-Ui0O-66

Ce-Ui0-66 is an isostructural analogue of the well-studied zirconium-based UiO-66, exhibiting
a robust three-dimensional framework built from hexanuclear cerium oxo-clusters
([Ces04(OH)4]12*) interconnected by 1,4-benzenedicarboxylate (BDC) linkers. The presence of
cerium, with its accessible Ce3*/Ce** redox couple, imparts unique redox properties to the
framework, making it a material of significant interest for catalysis and other applications where
electron transfer is crucial.[1]

Structural and Textural Properties

The structural and textural properties of Ce-UiO-66 can be influenced by the synthesis method
and the presence of defects. The table below summarizes key quantitative data reported in the
literature.
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Property Value Synthesis Method Reference
BET Surface Area 732 - 1580 m3/g Solvothermal
Room Temperature
572 m3/g ) [2]
(Green Synthesis)
385.1 m?/g (Ce-UiO- o
Precipitation [3]
66-H)
308.2 m?/g (Ce-UiO- o
Precipitation [3]
66-OH)
180.1 m2/g (Ce-UiO- o
Precipitation [3]
66-NH2)
845 m2/g (Dimethyl-
] ) Solvothermal [4]
functionalized)
Room Temperature
Pore Volume 0.38 cm3/g ] [2]
(Green Synthesis)
) Octahedral pores: ~11
Pore Size A Solvothermal
Tetrahedral pores: ~8
Solvothermal
A
Crystallite Size Nanoscale Precipitation [5]

Thermal and Chemical Stability

Ce-Ui0-66 exhibits notable thermal and chemical stability, a critical feature for its practical

applications.
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Stability Type Conditions Outcome Reference

. i Stable up to 300-375
Thermal Stability In air oc [4][6]

Water, various organic

Chemical Stability solvents (DMF, Stable
ethanol)

2 M HCI Decomposes

2 M NaOH Decomposes

Disassembles into
2-10 M Acetic and soluble hexamer
[7]8]

Formic Acid nodes and

precipitated linkers

Experimental Protocols

Detailed methodologies are crucial for the reproducible synthesis and characterization of Ce-
UiO-66. This section outlines common experimental protocols.

Synthesis Methodologies

Several methods have been developed for the synthesis of Ce-Ui0-66, each with its own
advantages.

2.1.1. Solvothermal Synthesis
This is a common method for producing highly crystalline Ce-UiO-66.

e Precursors: Cerium(IV) ammonium nitrate ((NH4)2Ce(NOs)s) and 1,4-benzenedicarboxylic
acid (H2BDC).[1]

e Solvent: N,N-dimethylformamide (DMF).[1]
e Procedure:

o Dissolve the cerium precursor and the organic linker in DMF in a Teflon-lined autoclave.[1]
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o Heat the autoclave to 120 °C for a period ranging from 30 minutes to 72 hours.[1]

o After cooling, wash the resulting powder with DMF and then exchange the solvent with
chloroform or methanol.[1]

o Dry the final product at 120 °C for 12 hours.[1]
2.1.2. Green Room Temperature Synthesis
This method offers a more environmentally friendly and energy-efficient route to Ce-UiO-66.
e Precursors: Cerium salt and terephthalic acid.
e Solvent: Water.[2][9]
e Procedure:

o Synthesize in water at room temperature over a short period.[2]

o Activate the resulting MOF by refluxing in methanol at 60 °C for three days.[2]
2.1.3. Solvent-Free Synthesis
This method minimizes waste by eliminating the need for a solvent.
e Precursors: Cerium(lV) ammonium nitrate (CAN) and terephthalic acid (BDC).[10]
e Procedure:

o Mechanically grind the precursors together using a mortar and pestle.[10]

o Transfer the mixture to an autoclave and heat at 100 °C for 24 hours.[10]

Characterization Techniques

A suite of analytical techniques is used to characterize the properties of Ce-UiO-66.

o Powder X-ray Diffraction (PXRD): Used to confirm the crystalline structure and phase purity
of the synthesized material.[5]
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e Scanning Electron Microscopy (SEM): Employed to visualize the morphology and particle
size of the MOF crystals.[11]

e Thermogravimetric Analysis (TGA): Determines the thermal stability of the material by
measuring weight loss as a function of temperature.[1]

» Nitrogen Sorption Analysis (BET): Used to determine the specific surface area and pore size
distribution of the porous framework.[2]

o X-ray Photoelectron Spectroscopy (XPS): A surface-sensitive technique used to determine
the oxidation state of cerium (Ce3*/Ce**) on the surface of the material.[1][12]

o Fourier-Transform Infrared Spectroscopy (FTIR): Confirms the coordination of the
carboxylate groups of the linker to the metal clusters.[2]

Visualizing Workflows and Mechanisms

Graphviz diagrams are provided to illustrate key experimental and logical processes related to
Ce-UiO-66.
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Solvothermal Synthesis of Ce-UiO-66
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Caption: Workflow for the solvothermal synthesis of Ce-UiO-66.
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Characterization Workflow for Ce-UiO-66
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Caption: Standard characterization techniques for Ce-UiO-66.

Applications in Catalysis and Drug Delivery

The unique properties of Ce-UiO-66 make it a versatile material for various applications.

Catalysis

The redox activity of the cerium nodes in Ce-UiO-66 is central to its catalytic performance.

o Oxidation Reactions: Ce-Ui0O-66 has been successfully employed as a co-catalyst with
TEMPO for the aerobic oxidation of benzyl alcohol.[13]

e Photocatalysis: Functionalized Ce-UiO-66 materials have shown considerable photocatalytic
activity for the degradation of dyes like Alizarin Red S and Congo Red under UV and visible
light.[3][5] The photocatalytic activity for hydrogen evolution has also been demonstrated,
outperforming the zirconium analogue.[14][15]

o Degradation of Pollutants: Defect-engineered Ce/Zr-UiO-66 has been shown to be effective
in the degradation of hexachlorobenzene.[16]

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b15880174/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-properties-of-ce-uio-66
https://www.benchchem.com/product/b15880174/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-properties-of-ce-uio-66
https://www.benchchem.com/product/b15880174/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-properties-of-ce-uio-66
https://www.benchchem.com/product/b15880174/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-properties-of-ce-uio-66
https://www.benchchem.com/product/b15880174/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-properties-of-ce-uio-66
https://pubs.rsc.org/en/content/articlelanding/2015/cc/c5cc02606g
https://www.benchchem.com/product/b15880174/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-properties-of-ce-uio-66
https://pubs.rsc.org/en/content/articlehtml/2023/dt/d3dt00890h
https://pubs.rsc.org/en/content/articlelanding/2023/dt/d3dt00890h
https://www.researchgate.net/figure/a-Photocatalytic-activity-of-Ce-UiO-66-X-materials-for-the-HER-under-simulated-sunlight_fig2_362676582
https://pubs.rsc.org/en/content/articlelanding/2022/cy/d2cy00596d
https://pubs.rsc.org/en/content/articlelanding/2025/dt/d4dt02951h
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15880174?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Photocatalytic Dye Degradation Mechanism
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Caption: Simplified mechanism of photocatalytic dye degradation by Ce-UiO-66.

Drug Delivery

While the parent Zr-UiO-66 has been extensively studied for drug delivery, Ce-UiO-66 also
holds promise in this area due to its high porosity, stability, and the potential for stimuli-
responsive drug release.[17][18] The high surface area allows for significant drug loading, and
the chemical stability ensures the integrity of the carrier until it reaches the target site.[17] The
amine-functionalized UiO-66-NH:z variant, in particular, has been investigated as a nanocarrier
for drugs like quercetin, where the amine groups enhance the interaction with drug molecules.
[19] Furthermore, the pH-dependent stability of the UiO-66 framework, with degradation in
acidic intracellular environments, suggests a mechanism for controlled drug release.[20]
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This guide provides a foundational understanding of the synthesis, properties, and potential
applications of Ce-UiO-66. The unique combination of a robust framework, high porosity, and
redox-active metal centers positions Ce-UiO-66 as a highly versatile material for further
research and development in catalysis, environmental remediation, and biomedicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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